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Executive Summary
2-Amino-5-methoxypyridine (CAS: 10167-97-2) represents a critical heterocyclic scaffold in

modern medicinal chemistry.[1] Distinguished by the electron-donating methoxy group at the

C5 position, this molecule exhibits unique electronic properties that differentiate it from the

parent 2-aminopyridine. It serves as a primary "hinge-binding" motif in kinase inhibitors

(targeting JAK, VEGFR, and PLK families) and a precursor for nitric oxide synthase (NOS)

inhibitors.

This guide provides a rigorous computational framework for studying this molecule, moving

from Quantum Mechanical (QM) electronic structure analysis to Structure-Based Drug Design

(SBDD).

Module 1: Electronic Structure & Tautomeric
Dynamics (DFT)
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The Tautomerism Challenge
The defining computational challenge for 2-aminopyridines is the amino-imino tautomeric

equilibrium. While the amino form (

) is generally predominant in the gas phase and aqueous solution, the imino form (

) can be stabilized by specific protein microenvironments or polar solvents.

Mechanistic Insight: The 5-methoxy substituent is an electron-donating group (EDG). In

Computational Chemistry, we must quantify how this EDG affects the basicity of the ring

nitrogen (N1) versus the exocyclic amine nitrogen. The methoxy group increases electron

density in the ring via resonance, potentially stabilizing the protonated cation or altering the

tautomeric barrier compared to the unsubstituted analog.

DFT Protocol: Geometry Optimization & Frequency
Analysis
To accurately predict the reactivity and stable conformers, the following Density Functional

Theory (DFT) protocol is recommended. This setup ensures that the resulting geometry is a

true minimum on the Potential Energy Surface (PES).

Recommended Protocol:

Software: Gaussian 16 / ORCA 5.0

Functional: B3LYP (Hybrid functional for balanced cost/accuracy) or

B97X-D (for dispersion corrections).

Basis Set: 6-311++G(d,p) (Triple-zeta quality with diffuse functions is mandatory for

describing the lone pairs on Oxygen and Nitrogen).

Solvation Model: IEFPCM (Integral Equation Formalism Polarizable Continuum Model) using

Water (

) and DMSO (

).
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Key Observable: The N-H stretching vibrations.

Amino form: Two bands (symmetric/asymmetric stretch) ~3400-3500 cm⁻¹.

Imino form: Single band (N-H stretch) often shifted to lower frequencies due to stronger H-

bonding potential.

Workflow Visualization
The following diagram illustrates the logical flow for validating the electronic structure.
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Figure 1: DFT optimization workflow ensuring thermodynamic stability and correct electronic

characterization.

Module 2: Pharmacophore Modeling & Kinase
Interaction
The "Hinge Binder" Motif
In medicinal chemistry, 2-Amino-5-methoxypyridine is a privileged scaffold for Type I kinase

inhibitors. It mimics the adenine ring of ATP.

Acceptor: The Pyridine Nitrogen (N1) accepts a hydrogen bond from the backbone NH of the

kinase hinge region.

Donor: The Exocyclic Amino group (2-NH2) donates a hydrogen bond to the backbone

Carbonyl of the hinge.

5-Methoxy Role: This group projects into the solvent-exposed region or a specific

hydrophobic pocket (e.g., the ribose binding pocket), improving selectivity and potency

compared to the naked pyridine.

Molecular Docking Protocol
To validate binding affinity, use a semi-flexible docking approach.

Step-by-Step Methodology:

Target Selection: Retrieve PDB structures for JAK2 (e.g., PDB: 3EYG) or VEGFR2.

Ligand Preparation:

Convert 2D SMILES (COC1=CN=C(N)C=C1) to 3D.

Critical: Set protonation state at pH 7.4. The pyridine nitrogen should remain unprotonated

to act as a H-bond acceptor.

Grid Generation: Center the grid box on the ATP-binding site (defined by the gatekeeper

residue).
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Scoring Function: Use Genetic Algorithm (Lamarckian) with 50-100 runs to ensure

convergence.

Interaction Logic Diagram
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Figure 2: Interaction map showing the dual H-bond "pincer" mechanism typical of

aminopyridine kinase inhibitors.

Module 3: ADMET Profiling & Drug-Likeness[2]
Physicochemical Properties
For a molecule to be a viable drug candidate, it must satisfy Lipinski's Rule of Five. 2-Amino-5-
methoxypyridine is a "Fragment-Like" molecule, making it an ideal starting point for Lead

Optimization.

Data Summary Table:
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Property Value Interpretation

Molecular Weight 124.14 g/mol
Ideal for fragment-based

design (<300 Da).

LogP (Octanol/Water) ~0.5 - 0.86
Highly hydrophilic; good

aqueous solubility.

TPSA 48.1 Å²
High probability of BBB

permeability (<90 Å²).

H-Bond Donors 1 Within Lipinski limits (<5).

H-Bond Acceptors 3 Within Lipinski limits (<10).

pKa (Predicted) ~6.0 - 6.5
Less basic than pyridine;

neutral at physiological pH.

Toxicity & Metabolism Prediction
CYP Inhibition: Small pyridine fragments can sometimes coordinate with the Heme iron of

Cytochrome P450 enzymes, causing inhibition. In silico models (e.g., SwissADME) should

be used to flag potential CYP1A2 or CYP2D6 inhibition.

Structural Alerts: The primary amine is a potential metabolic handle (N-acetylation or

oxidation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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